Cas no 868371-39-5 (4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868371-39-5
• MF: C₁₇H₁₂F₂N₂O₂S
• MW: 346.351189613342
• CID: 6598385
• PubChem ID: 2151070
• Update Time: 2025-07-08

4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• LOAKMNZSQHDYMA-JZJYNLBNSA-N
• Benzamide, 4-acetyl-N-(4,6-difluoro-3-methyl-2(3H)-benzothiazolylidene)-
• SR-01000015960-1
• 4-acetyl-N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• 4-acetyl-N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 868371-39-5
• F1814-1605
• SR-01000015960
• (Z)-4-acetyl-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024611146

• Inchi： 1S/C17H12F2N2O2S/c1-9(22)10-3-5-11(6-4-10)16(23)20-17-21(2)15-13(19)7-12(18)8-14(15)24-17/h3-8H,1-2H3
• InChI Key： LOAKMNZSQHDYMA-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 346.05875513g/mol
• Monoisotopic Mass: 346.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 504.5±60.0 °C(Predicted)
• pka: -3.12±0.20(Predicted)

Additional information on 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Recent Advances in the Study of 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868371-39-5)

The compound 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868371-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have explored its synthesis, structural modifications, and mechanistic insights, positioning it as a potential candidate for further drug development.

One of the key findings in recent literature pertains to the compound's role as a selective kinase inhibitor. Researchers have demonstrated that 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits high affinity for specific tyrosine kinases, which are often implicated in cancer progression. Structural analysis reveals that the difluoro and acetyl groups play a critical role in binding interactions, enhancing both selectivity and potency. These insights have been corroborated by X-ray crystallography and molecular docking studies, providing a solid foundation for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential in overcoming drug resistance. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 868371-39-5 showed efficacy against multidrug-resistant cancer cell lines. The mechanism appears to involve the disruption of ATP-binding cassette (ABC) transporters, which are frequently overexpressed in resistant tumors. This dual functionality—kinase inhibition and resistance modulation—makes the compound a compelling subject for further preclinical evaluation.

From a synthetic chemistry perspective, advancements have been made in streamlining the production of 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. A novel one-pot synthesis method, reported in Organic Letters, has significantly improved yield and reduced purification steps. This methodological innovation is expected to facilitate large-scale production and accelerate subsequent pharmacological studies. Furthermore, computational modeling has been employed to predict the metabolic stability and toxicity profiles of the compound, aiding in the design of safer analogs.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as oral bioavailability and half-life, require further optimization. Recent in vivo studies in murine models have shown moderate plasma concentrations, suggesting the need for formulation enhancements or prodrug strategies. Additionally, the specificity of kinase inhibition must be rigorously validated to minimize off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 4-acetyl-N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 868371-39-5) represents a promising scaffold in the realm of targeted cancer therapy. Its unique structural features, combined with demonstrated biological activities, underscore its potential as a lead compound. Future research should focus on optimizing its pharmacokinetic and pharmacodynamic properties, as well as expanding its therapeutic applications. The ongoing studies and recent breakthroughs highlight the compound's significance in the evolving landscape of chemical biology and drug discovery.